Cas no 945895-52-3 (2-Chloro-N-cyclopropylpyrimidin-4-amine)

2-Chloro-N-cyclopropylpyrimidin-4-amine structure

945895-52-3 structure

Product Name:2-Chloro-N-cyclopropylpyrimidin-4-amine

CAS No:945895-52-3

MF:C₇H₈ClN₃

MW:169.611519813538

MDL:MFCD09756900

CID:822254

PubChem ID:22309651

Update Time:2024-10-25

2-Chloro-N-cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-cyclopropylpyrimidin-4-amine
- 2-chloro-N-cyclopropyl-4-Pyrimidinamine
- 2-Chloro-N-cyclopropyl-4-pyrimidinamine (ACI)
- GMKDIJOOBWRXFY-UHFFFAOYSA-N
- G61903
- SCHEMBL17544472
- AKOS011628789
- 945895-52-3
- (2-Chloro-pyrimidin-4-yl)-cyclopropyl-amine
- SR-01000649047
- 2-Chloro-4-(cyclopropylamino)pyrimidine
- VMB89552
- SB55855
- (2-Chloropyrimidin-4-yl)cyclopropanamine
- DTXSID60624605
- 2-Chloro-N-cyclopropyl-pyrimidin-4-amine
- SR-01000649047-1
- EN300-332961
- 2-Chloro-4-(cyclopropylamino)pyrimidine, 95%
- DB-079963
- MDL： MFCD09756900
- Inchi： 1S/C7H8ClN3/c8-7-9-4-3-6(11-7)10-5-1-2-5/h3-5H,1-2H2,(H,9,10,11)
- InChI Key： GMKDIJOOBWRXFY-UHFFFAOYSA-N
- SMILES： ClC1N=C(NC2CC2)C=CN=1

Computed Properties

Exact Mass: 169.0406750g/mol
Monoisotopic Mass: 169.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 37.8Å²

Experimental Properties

Density: 1.454
Melting Point: 125-130 °C

2-Chloro-N-cyclopropylpyrimidin-4-amine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：2-8°C

2-Chloro-N-cyclopropylpyrimidin-4-amine Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	732095-1G	2-Chloro-4-(cyclopropylamino)pyrimidine	945895-52-3	95%	1G	￥924.39	2022-02-24
Fluorochem	088409-250mg	2-Chloro-pyrimidin-4-yl)-cyclopropyl-amine	945895-52-3	95%	250mg	￡104.00	2022-03-01
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Alichem	A089000940-1g	2-Chloro-N-cyclopropylpyrimidin-4-amine	945895-52-3	95%	1g	$376.95	2023-08-31
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eNovation Chemicals LLC	Y1002013-5g	2-chloro-N-cyclopropylpyrimidin-4-amine	945895-52-3	95%	5g	$1000	2024-07-24
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2-Chloro-N-cyclopropylpyrimidin-4-amine Production Method

Production Method 1

3934-20-1

765-30-0

945895-52-3

Reaction Conditions

1.1 Solvents: Ethanol ; 24 - 48 h, rt

Reference

: Preparation of substituted pyrimidinylpiperazines as antiviral compounds

, World Intellectual Property Organization, , ,

Production Method 2

3934-20-1

765-30-0

945895-52-3

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 24 h, rt

Reference

: Discovery of novel 2,4-disubstituted pyrimidines as Aurora kinase inhibitors

Xu, Yu; Hao, Shu-Yi; Zhang, Xiu-Juan; Li, Wen-Bo; Qiao, Xue-Peng; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(3),

Production Method 3

3934-20-1

765-30-0

945895-52-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

: Preparation of quinolinone-linked pyrimidines compounds as mutant-isocitrate dehydrogenase inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

3934-20-1

765-30-0

945895-52-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; 16 h, rt

Reference

: Discovery of a Diaminopyrimidine FLT3 Inhibitor Active against Acute Myeloid Leukemia

Jarusiewicz, Jamie A.; Jeon, Jae Yoon; Connelly, Michele C.; Chen, Yizhe; Yang, Lei; et al, ACS Omega, 2017, 2(5), 1985-2009

Production Method 5

945895-52-3

Reaction Conditions

Reference

: Identification of 2-(4-(Phenylsulfonyl)piperazine-1-yl)pyrimidine Analogues as Novel Inhibitors of Chikungunya Virus

Moesslacher, Julia; Battisti, Verena ; Delang, Leen; Neyts, Johan; Abdelnabi, Rana; et al, ACS Medicinal Chemistry Letters, 2020, 11(5), 906-912

Production Method 6

3934-20-1

765-30-0

945895-52-3

1044771-76-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane ; rt; overnight, rt

Reference

: Pyrimidinyl Biphenylureas: Identification of New Lead Compounds as Allosteric Modulators of the Cannabinoid Receptor CB1

Khurana, Leepakshi; Fu, Bo-Qiao; Duddupudi, Anantha L.; Liao, Yu-Hsien; Immadi, Sri Sujana; et al, Journal of Medicinal Chemistry, 2017, 60(3), 1089-1104